N-(3-methoxypropyl)-2,4-bis[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine

• IUPAC Name: N-(3-methoxypropyl)-2,4-bis-(4-methylphenyl)sulfonyl-1,3-thiazol-5-amine
• InChI: InChI=1S/C21H24N2O5S3/c1-15-5-9-17(10-6-15)30(24,25)20-19(22-13-4-14-28-3)29-21(23-20)31(26,27)18-11-7-16(2)8-12-18/h5-12,22H,4,13-14H2,1-3H3
• InChI Key: KTSMXFPMUZXIDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(SC(=N2)S(=O)(=O)C3=CC=C(C=C3)C)NCCCOC
• Molecular Formula: C21H24N2O5S3
• Molecular Weight: 480.6 g/mol

Description

N-(3-methoxypropyl)-2,4-bis[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine, also known as MBTS, is a chemical compound that has been extensively studied for its various scientific applications. MBTS is a thiazole-based compound that has been synthesized through various methods. The compound exhibits a range of biochemical and physiological effects, making it a valuable tool in scientific research.

Scientific Research Applications

N-(3-methoxypropyl)-2,4-bis[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine has been extensively studied for its various scientific applications. The compound has been used as a fluorescent probe for the detection of metal ions in solution. It has also been used as a ligand for the synthesis of metal complexes, which have been studied for their catalytic properties. N-(3-methoxypropyl)-2,4-bis[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine has been used to study the mechanism of action of various enzymes, including carbonic anhydrase and acetylcholinesterase. The compound has also been used in the development of biosensors for the detection of glucose and other analytes.

Mechanism of Action

The mechanism of action of N-(3-methoxypropyl)-2,4-bis[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine is not fully understood, but it is believed to interact with enzymes and other proteins through the formation of covalent bonds. The compound has been shown to inhibit the activity of various enzymes, including carbonic anhydrase and acetylcholinesterase. N-(3-methoxypropyl)-2,4-bis[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine has also been shown to interact with metal ions, which may contribute to its catalytic activity.
Biochemical and Physiological Effects:
N-(3-methoxypropyl)-2,4-bis[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine exhibits a range of biochemical and physiological effects, making it a valuable tool in scientific research. The compound has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. N-(3-methoxypropyl)-2,4-bis[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine has also been shown to inhibit the activity of acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain. The compound has been shown to interact with metal ions, which may contribute to its catalytic activity.

Advantages and Limitations for Lab Experiments

N-(3-methoxypropyl)-2,4-bis[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine has several advantages as a tool for scientific research. The compound is relatively easy to synthesize and is stable under a range of conditions. It exhibits a range of biochemical and physiological effects, making it a valuable tool for the study of enzymes and other proteins. However, there are also limitations to the use of N-(3-methoxypropyl)-2,4-bis[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine in lab experiments. The compound may exhibit off-target effects, and its mechanism of action is not fully understood. Additionally, the compound may not be suitable for use in vivo due to its potential toxicity.

Future Directions

There are several future directions for the study of N-(3-methoxypropyl)-2,4-bis[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine. The compound may be used in the development of new biosensors for the detection of analytes in solution. It may also be used in the development of new drugs for the treatment of various diseases, including cancer and Alzheimer's disease. The mechanism of action of N-(3-methoxypropyl)-2,4-bis[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine should be further studied to better understand its interactions with enzymes and other proteins. Additionally, the potential toxicity of the compound should be further investigated to determine its suitability for use in vivo.
Conclusion:
In conclusion, N-(3-methoxypropyl)-2,4-bis[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine is a thiazole-based compound that has been extensively studied for its various scientific applications. The compound exhibits a range of biochemical and physiological effects, making it a valuable tool in scientific research. N-(3-methoxypropyl)-2,4-bis[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine has been synthesized through various methods and has been used as a fluorescent probe, a ligand for metal complexes, and a tool for the study of enzymes and other proteins. The mechanism of action of N-(3-methoxypropyl)-2,4-bis[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine is not fully understood, and its potential toxicity should be further investigated. There are several future directions for the study of N-(3-methoxypropyl)-2,4-bis[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine, including the development of new biosensors and drugs, and the further investigation of its mechanism of action.